Cas no 594-60-5 (2,3-Dimethylbutan-2-ol)

• Product Name: 2,3-Dimethylbutan-2-ol
• CAS No: 594-60-5
• MF: C₆H₁₄O
• MW: 102.174762248993
• MDL: MFCD00004463
• CID: 371540
• PubChem ID: 11670
• Update Time: 2025-09-28

2,3-Dimethylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol,2,3-dimethyl-
• 2 3-DIMETHYL-2-BUTANOL
• 2,3-dimethylbutan-2-ol
• DESOXYPINAKONE
• 2-Butanol, 2,3-dimethyl-
• DTXSID60208126
• MFCD00004463
• ZWE5U7S6W9
• Isopropyldimethylcarbinol
• CS-0234265
• AI3-17876
• Thexyl alcohol
• NSC 2312
• NS00034173
• 594-60-5
• (CH3)2CHC(OH)(CH3)2
• NSC-2312
• UNII-ZWE5U7S6W9
• FT-0609693
• 2,3-DIMETHYL-2-BUTANOL
• AKOS009156774
• 2,3-Dimethyl-2-butanol, 98%
• EINECS 209-847-2
• IKECULIHBUCAKR-UHFFFAOYSA-
• SCHEMBL22975
• NSC2312
• EN300-140252
• InChI=1/C6H14O/c1-5(2)6(3,4)7/h5,7H,1-4H3
• 2,3-dimethyl-butan-2-ol
• G77266
• DTXCID80130617
• 2,3-Dimethylbutan-2-ol

• MDL： MFCD00004463
• Inchi： 1S/C6H14O/c1-5(2)6(3,4)7/h5,7H,1-4H3
• InChI Key： IKECULIHBUCAKR-UHFFFAOYSA-N
• SMILES： OC(C)(C)C(C)C

Computed Properties

• Exact Mass: 102.10400
• Monoisotopic Mass: 102.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 55.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.823 g/mL at 25 °C(lit.)
• Melting Point: −14 °C (lit.)
• Boiling Point: 120-121 °C(lit.)
• Flash Point: Fahrenheit: 84.2 ° f
  Celsius: 29 ° c
  
• Refractive Index: n20/D 1.417(lit.)
• PSA: 20.23000
• LogP: 1.41330
• Solubility: Not determined

2,3-Dimethylbutan-2-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16; S29; S33
• Packing Group：III
• Hazard Level：3.2
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10
• Storage Condition：Flammable area
• HazardClass：3.2
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols